Cas no 646037-37-8 (1H-Pyrazole, 1-(3,5-difluorophenyl)-)
646037-37-8 structure
Product Name:1H-Pyrazole, 1-(3,5-difluorophenyl)-
CAS No:646037-37-8
MF:C9H6F2N2
MW:180.154148578644
CID:422314
PubChem ID:58274054
Update Time:2025-04-19
1H-Pyrazole, 1-(3,5-difluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 1-(3,5-difluorophenyl)-
- 1-(3,5-difluorophenyl)pyrazole
- SCHEMBL14593840
- DTXSID00729047
- 1-(3,5-Difluorophenyl)-1H-pyrazole
- 646037-37-8
-
- Inchi: 1S/C9H6F2N2/c10-7-4-8(11)6-9(5-7)13-3-1-2-12-13/h1-6H
- InChI Key: XQGJIXGERHSUMU-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)N1C=CC=N1)F
Computed Properties
- Exact Mass: 180.04998
- Monoisotopic Mass: 180.04990452g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82
1H-Pyrazole, 1-(3,5-difluorophenyl)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
646037-37-8 (1H-Pyrazole, 1-(3,5-difluorophenyl)-) Related Products
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